Cas no 50597-60-9 (Benzoyl chloride, 4-hydroxy-3,5-dimethoxy-)

Benzoyl chloride, 4-hydroxy-3,5-dimethoxy- structure
50597-60-9 structure
Product Name:Benzoyl chloride, 4-hydroxy-3,5-dimethoxy-
CAS No:50597-60-9
MF:C9H9ClO4
MW:216.618362188339
MDL:MFCD24714387
CID:1572568
PubChem ID:21498563
Update Time:2025-04-21

Benzoyl chloride, 4-hydroxy-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 4-hydroxy-3,5-dimethoxy-
    • 4-Hydroxy-3,5-dimethoxybenzoyl chloride
    • 3,5-dimethoxy-4-hydroxybenzoic acid chloride
    • 4-hydroxy-3,5-dimethoxybenzoyl chlo-ride
    • LS-11823
    • SCHEMBL11789059
    • 50597-60-9
    • AKOS037629314
    • ALBB-032117
    • MDL: MFCD24714387
    • Inchi: 1S/C9H9ClO4/c1-13-6-3-5(9(10)12)4-7(14-2)8(6)11/h3-4,11H,1-2H3
    • InChI Key: KQMFVBABPYFGIG-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C(=C(C=1)OC)O)OC)=O

Computed Properties

  • Exact Mass: 216.01897
  • Monoisotopic Mass: 216.0189365g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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